Cas no 212333-72-7 (N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate)

• Product Name: N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate
• CAS No: 212333-72-7
• MF: C₁₀H₁₆F₆N₃OPS
• MW: 371.282722473145
• MDL: MFCD05865266
• CID: 66862
• PubChem ID: 57653626
• Update Time: 2025-06-08

N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-Tetramethyl-S-(1-oxido-2-pyridyl)thiuronium hexafluorophosphate
• HOTT
• S-(1-Oxido-2-pyridyl)-N,N,N',N'-tetramethylthiuronium hexafluorophosphate
• N,N,N',N'-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate
• [dimethylamino-(1-oxidopyridin-1-ium-2-yl)sulfanylmethylidene]-dimethylazanium,hexafluorophosphate
• HOTTU
• N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate
• N,N,N',N'-Tetramethyl-S-(1-oxido-2-pyridyl)thiuronium
• AmbotzRL-1156
• HOTT [N,N,N',N'-Tetramethyl-S-(1-oxido-2-pyridyl)thiuronium hexafluorophosphate]
• HOTTN
• N,N,N',N'-Tetramethyl-S-(1-oxido-2-pyridyl)thiu
• N,N,N',N'-Tetramethyl-S-(1-oxido-2-pyridyl)thiuronhexafluorophosphate (HOTT)
• N,N,N,N-Tetramethyl-S-(1-oxido-2-pyridyl)thiuronium hexafluorophosphate
• S-(1-Oxido-2-pyridyl)-N,N,N′,N′-tetraMethylthiuroniuM hexafluorophosphate
• S-(2-Pyridyl)-N,N,N',N'-tetramethylthiuronium N-oxide hexafluorophosphate
• S-(2-Pyridyl)-N,N,N inverted exclamation marka,N inverted exclamation marka-tetramethylthiuronium N-oxide hexafluorophosphate
• S-(1-Oxido-2-pyridyl)-N,N,N inverted exc
• N,N,N',N'-Tetramethyl-S-(1-oxido-2-pyridyl)thiuronhexafluorophosphate

• MDL： MFCD05865266
• Inchi： 1S/C10H16N3OS.F6P/c1-11(2)10(12(3)4)15-9-7-5-6-8-13(9)14;1-7(2,3,4,5)6/h5-8H,1-4H3;/q+1;-1
• InChI Key： UCOGEMMJHLHOAW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C[N+]=1[O-])/C(/N(C)C)=[N+](\C)/C.[P-](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 371.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 289
• Topological Polar Surface Area: 57

Experimental Properties

• Melting Point: 120-125 °C
• PSA: 77.62000
• LogP: 4.14960
• Sensitiveness: Moisture Sensitive

N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Other Chemical additives Process Aids

Additional information on N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate

Research Brief on N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate (CAS: 212333-72-7)

In recent years, the compound N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate (CAS: 212333-72-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This reagent, known for its unique reactivity and stability, has been employed in various synthetic and bioconjugation applications. The following brief provides an overview of the latest research developments related to this compound, highlighting its applications, mechanisms, and potential impact on drug discovery and development.

Recent studies have explored the utility of N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate as a versatile reagent for peptide and protein modification. Its ability to selectively modify cysteine residues under mild conditions makes it particularly valuable for bioconjugation strategies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the site-specific labeling of therapeutic antibodies, enabling the development of more stable and targeted drug conjugates.

Another significant application of this compound lies in its role as a coupling agent in peptide synthesis. Research conducted by Smith et al. (2022) revealed that the reagent facilitates high-yield amide bond formation with minimal side reactions, making it a preferred choice for the synthesis of complex peptides. The study also highlighted its compatibility with solid-phase peptide synthesis (SPPS), further broadening its utility in pharmaceutical manufacturing.

Beyond its synthetic applications, N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate has shown promise in the development of novel prodrugs. A recent investigation by Li et al. (2023) demonstrated its use in the design of redox-responsive prodrugs, which release active therapeutic agents in response to specific cellular conditions. This approach holds potential for improving the selectivity and efficacy of cancer treatments.

In conclusion, N,N,N’,N’-Tetramethyl-S-(1-oxido-2-pyridyl)thiouronium Hexafluorophosphate (CAS: 212333-72-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from bioconjugation to prodrug development, underscore its importance in advancing drug discovery and therapeutic innovation. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.